Cas no 89188-38-5 (1,3,4-Thiadiazole, 2,5-bis(octyltrithio)-)

1,3,4-Thiadiazole, 2,5-bis(octyltrithio)- structure
89188-38-5 structure
Product Name:1,3,4-Thiadiazole, 2,5-bis(octyltrithio)-
CAS No:89188-38-5
MF:C18H34N2S7
MW:502.930955410004
CID:609410
PubChem ID:13751849
Update Time:2025-04-19

1,3,4-Thiadiazole, 2,5-bis(octyltrithio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole, 2,5-bis(octyltrithio)-
    • 2,5-bis(octyltrisulfanyl)-1,3,4-thiadiazole
    • DTXSID00548417
    • SCHEMBL7797278
    • 89188-38-5
    • Inchi: 1S/C18H34N2S7/c1-3-5-7-9-11-13-15-21-26-24-17-19-20-18(23-17)25-27-22-16-14-12-10-8-6-4-2/h3-16H2,1-2H3
    • InChI Key: OEOVMYDZHCLKBO-UHFFFAOYSA-N
    • SMILES: S(CCCCCCCC)SSC1=NN=C(S1)SSSCCCCCCCC

Computed Properties

  • Exact Mass: 502.07669731g/mol
  • Monoisotopic Mass: 502.07669731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 20
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 206Ų
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